Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate

• Molecular Formula: C12H13N3O5S2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: ethyl 2-[2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C12H13N3O5S2/c1-2-20-9(17)6-15-10(18)7(22-12(15)19)5-8(16)14-11-13-3-4-21-11/h3-4,7H,2,5-6H2,1H3,(H,13,14,16)
• InChI Key: KTCLBDJEDRUUIB-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN1C(=O)C(SC1=O)CC(=O)NC2=NC=CS2

Description

Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound belongs to the class of thiazolidinone derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various molecular targets, including enzymes, receptors, and ion channels. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response, thereby reducing inflammation. Additionally, this compound has been shown to activate peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor that plays a crucial role in glucose and lipid metabolism.
Biochemical and Physiological Effects:
Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate has been reported to exhibit various biochemical and physiological effects. For instance, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been reported to possess antibacterial and antifungal activities, which may be useful in the treatment of infectious diseases. Furthermore, Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate has been shown to improve glucose tolerance and insulin sensitivity, which may be beneficial in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate in lab experiments is its high potency and selectivity. This compound exhibits a wide range of biological activities at relatively low concentrations, making it a useful tool for investigating various molecular targets. Additionally, this compound is relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations of using Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate in lab experiments is its potential toxicity. This compound has been reported to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Furthermore, more research is needed to investigate the potential side effects and toxicity of this compound in vivo, which may be useful in determining its safety and efficacy as a therapeutic agent. Finally, future research may focus on developing novel derivatives of Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate with improved potency, selectivity, and safety profiles.

Synthesis Methods

The synthesis of Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate involves the condensation reaction between 2-aminothiazole-4-carboxylic acid and ethyl acetoacetate in the presence of a suitable catalyst. The reaction yields a yellowish-white crystalline solid, which is further purified by recrystallization.

Scientific Research Applications

Ethyl {2,4-dioxo-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1,3-thiazolidin-3-yl}acetate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to possess a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic effects. Furthermore, this compound has been investigated for its potential as a novel therapeutic agent for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.